Cas no 1892217-97-8 (4-(2-bromo-6-chlorophenyl)butan-1-amine)

• Product Name: 4-(2-bromo-6-chlorophenyl)butan-1-amine
• CAS No: 1892217-97-8
• MF: C₁₀H₁₃BrClN
• MW: 262.573920965195
• CID: 5939875
• PubChem ID: 117411271
• Update Time: 2025-05-24

4-(2-bromo-6-chlorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-6-chlorophenyl)butan-1-amine
• EN300-1922689
• 1892217-97-8

• Inchi： 1S/C10H13BrClN/c11-9-5-3-6-10(12)8(9)4-1-2-7-13/h3,5-6H,1-2,4,7,13H2
• InChI Key： CBBLUYMRHAIWSA-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1CCCCN)Cl

Computed Properties

• Exact Mass: 260.99199g/mol
• Monoisotopic Mass: 260.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2-bromo-6-chlorophenyl)butan-1-amine

Comprehensive Overview of 4-(2-bromo-6-chlorophenyl)butan-1-amine (CAS No. 1892217-97-8): Properties, Applications, and Industry Insights

4-(2-bromo-6-chlorophenyl)butan-1-amine (CAS No. 1892217-97-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This bromo- and chloro-substituted phenylbutylamine derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. With the growing demand for halogenated aromatic amines in drug discovery, this compound has become a focal point for researchers exploring novel therapeutic agents.

The molecular structure of 4-(2-bromo-6-chlorophenyl)butan-1-amine combines both halogen substituents and an aliphatic amine moiety, offering versatile reactivity patterns. This dual functionality enables its application in various coupling reactions, particularly in the development of small molecule inhibitors targeting protein-protein interactions. Recent studies have highlighted its potential in creating kinase inhibitors, a hot topic in oncology research, where modified phenylbutylamine scaffolds show promise in cancer treatment strategies.

In the context of green chemistry trends, researchers are particularly interested in optimizing synthetic routes for 4-(2-bromo-6-chlorophenyl)butan-1-amine to minimize environmental impact. Questions frequently searched in academic databases include "efficient synthesis of halogenated butylamines" and "catalytic approaches to aryl-alkylamine derivatives," reflecting the compound's relevance in sustainable pharmaceutical manufacturing. The presence of both bromo and chloro substituents on the aromatic ring provides distinct electronic properties that influence its reactivity in cross-coupling reactions, a subject of numerous recent publications.

From a commercial perspective, CAS 1892217-97-8 has seen growing demand in the contract research organization (CRO) sector, particularly for medicinal chemistry applications. Its structural features make it valuable for creating structure-activity relationship (SAR) libraries, addressing the pharmaceutical industry's need for diverse chemical space exploration. The compound's physicochemical properties, including its logP and hydrogen bonding capacity, are frequently analyzed in druglikeness assessments, a crucial step in early-stage drug discovery.

Analytical characterization of 4-(2-bromo-6-chlorophenyl)butan-1-amine typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, with particular focus on the distinctive splitting patterns caused by the ortho-disubstituted aromatic ring. These analytical challenges frequently appear in scientific forums, with researchers discussing optimal conditions for characterizing such halogen-rich compounds. The compound's stability under various pH conditions is another area of investigation, especially for formulation scientists working on prodrug development.

In material science applications, derivatives of 4-(2-bromo-6-chlorophenyl)butan-1-amine have shown potential as building blocks for functional polymers. The electron-withdrawing effects of the halogen atoms influence the electronic properties of resulting materials, making them interesting for organic electronic applications. This aligns with current industry trends toward smart materials and molecular electronics, where tailored aromatic amines play a crucial role in charge transport mechanisms.

The patent landscape surrounding CAS 1892217-97-8 reveals its incorporation in various intellectual property filings, particularly in areas of heterocyclic chemistry and pharmacophore design. Recent innovations focus on its use as a precursor for biaryl compounds through transition metal-catalyzed reactions, addressing the pharmaceutical industry's need for complex molecular architectures. This connects with frequent search queries about "novel biaryl synthesis methods" and "halogenated building blocks for drug discovery."

Quality control protocols for 4-(2-bromo-6-chlorophenyl)butan-1-amine emphasize rigorous impurity profiling, particularly regarding potential regioisomers that may form during synthesis. This aspect is crucial for regulatory compliance in pharmaceutical applications, where stringent ICH guidelines govern impurity thresholds. Analytical chemists often discuss optimal HPLC methods for separating closely related derivatives, reflecting the compound's complex chromatographic behavior.

Looking toward future applications, researchers are exploring the compound's potential in targeted drug delivery systems, leveraging its amine functionality for conjugation with various carriers. This aligns with current trends in precision medicine and the search for "modular drug delivery platforms" in scientific literature. The balance between the compound's lipophilic aromatic system and hydrophilic amine group presents interesting opportunities for amphiphilic drug design, a rapidly evolving area in pharmaceutical sciences.

In summary, 4-(2-bromo-6-chlorophenyl)butan-1-amine (CAS No. 1892217-97-8) represents a versatile chemical entity with broad applications across multiple scientific disciplines. Its unique combination of halogen substituents and aliphatic amine functionality continues to inspire innovative research in medicinal chemistry, materials science, and synthetic methodology development. As the scientific community increasingly focuses on structure-based drug design and sustainable synthesis, this compound's importance is likely to grow, making it a subject of ongoing investigation and commercial interest.